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Compound of Interest

Compound Name: 4-Methylbenzyl alcohol

Cat. No.: B145908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-methylbenzyl
alcohol in various organic solvents. The information contained herein is intended to be a

valuable resource for professionals in research, development, and formulation, offering both

quantitative data and detailed experimental methodologies.

Core Data Presentation
The solubility of 4-methylbenzyl alcohol is a critical parameter in a wide range of applications,

from its use as a reagent in organic synthesis to its formulation in pharmaceutical and

fragrance products. Understanding its behavior in different solvent systems is essential for

process optimization, purification, and product development.

Quantitative Solubility Data
The following table summarizes the available quantitative data for the solubility of 4-
methylbenzyl alcohol in several common organic solvents. It is important to note that

solubility is temperature-dependent, and the data presented here is at a standard temperature

of 25 °C unless otherwise specified.
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Solvent Chemical Formula
Solubility (g/L) at
25 °C

Observations

Methanol CH₃OH 36.62[1] Soluble[2][3]

Ethanol C₂H₅OH 1480.58[1] Very Soluble[1][4]

Isopropanol C₃H₈O 1499.3[1] Soluble

Diethyl Ether (C₂H₅)₂O - Very Soluble[4]

Chloroform CHCl₃ - Soluble[5]

Water H₂O - Slightly Soluble[2][3]

Further qualitative information indicates that 4-methylbenzyl alcohol is soluble in ethers and

slightly soluble in water[2][3]. One source also indicates solubility in chloroform[5].

Experimental Protocols
Accurate determination of solubility is paramount for reliable and reproducible research and

development. The following are detailed methodologies for key experimental techniques used

to determine the solubility of crystalline organic compounds like 4-methylbenzyl alcohol.

Gravimetric Method for Solubility Determination in
Organic Solvents
This method, adapted from studies on similar aromatic alcohols, is a robust and widely used

technique for determining the equilibrium solubility of a solid in a liquid solvent.[6]

Materials and Apparatus:

4-Methylbenzyl alcohol (crystalline, high purity)

Selected organic solvents (analytical grade)

Thermostatic shaker or water bath

Calibrated digital thermometer
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Analytical balance (readable to ±0.0001 g)

Syringes with filters (e.g., 0.45 µm PTFE)

Glass vials with screw caps

Drying oven

Procedure:

Sample Preparation: Add an excess amount of crystalline 4-methylbenzyl alcohol to a

series of glass vials, each containing a known volume of a specific organic solvent. The

presence of undissolved solid is crucial to ensure that equilibrium is reached with a saturated

solution.

Equilibration: Securely cap the vials and place them in a thermostatic shaker or water bath

set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a sufficient time to

ensure that equilibrium is reached. A period of 24 to 72 hours is typically recommended, with

periodic checks to confirm that the concentration of the dissolved solid is no longer changing.

Sample Withdrawal and Filtration: Once equilibrium is established, stop the agitation and

allow the solid particles to settle. Carefully withdraw a known volume of the supernatant

using a pre-warmed (or pre-cooled to the experimental temperature) syringe. Immediately

pass the solution through a syringe filter to remove any undissolved solid particles. This step

is critical to prevent the precipitation of the solute during sampling.

Gravimetric Analysis: Transfer the filtered, saturated solution to a pre-weighed container.

Determine the mass of the solution.

Solvent Evaporation: Place the container in a drying oven at a temperature sufficient to

evaporate the solvent without decomposing the 4-methylbenzyl alcohol. A gentle stream of

nitrogen can be used to accelerate the evaporation process.

Final Weighing: Once all the solvent has been removed and the weight of the container with

the solid residue is constant, record the final mass.
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Calculation: The solubility (S) in grams per liter (g/L) can be calculated using the following

formula:

S (g/L) = (mass of residue / volume of filtered solution) * 1000

UV-Vis Spectrophotometric Method for Solubility
Determination
For compounds with a suitable chromophore, UV-Vis spectrophotometry offers a sensitive and

often faster alternative to the gravimetric method. This method is particularly useful for

determining the solubility of benzyl alcohol and its derivatives.

Materials and Apparatus:

4-Methylbenzyl alcohol (crystalline, high purity)

Selected organic solvents (UV-grade)

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a known amount of 4-methylbenzyl alcohol and dissolve it in a known

volume of the chosen solvent to prepare a stock solution of known concentration.

Prepare a series of standard solutions of decreasing concentration by serial dilution of the

stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for 4-methylbenzyl alcohol in that specific solvent.
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Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.

Preparation of Saturated Solution: Prepare a saturated solution of 4-methylbenzyl alcohol
in the solvent of interest as described in steps 1 and 2 of the Gravimetric Method.

Sample Withdrawal and Dilution:

Withdraw a known volume of the clear, saturated supernatant using a filtered syringe.

Accurately dilute the saturated solution with the solvent to a concentration that falls within

the linear range of the calibration curve. The dilution factor must be recorded precisely.

Spectrophotometric Measurement: Measure the absorbance of the diluted solution at the

λmax.

Calculation:

Use the linear regression equation from the calibration curve to determine the

concentration of the diluted solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor. This gives the solubility of 4-
methylbenzyl alcohol in the chosen solvent.

Mandatory Visualization
The following diagram illustrates a generalized workflow for determining the solubility of a solid

organic compound in a liquid solvent.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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